Cas no 1259696-98-4 ((4R)-6-BROMO-8-(TRIFLUOROMETHYL)CHROMANE-4-YLAMINE)

• Product Name: (4R)-6-BROMO-8-(TRIFLUOROMETHYL)CHROMANE-4-YLAMINE
• CAS No: 1259696-98-4
• MF: C₁₀H₉BrF₃NO
• MW: 296.083772420883
• CID: 5590794
• PubChem ID: 131355062
• Update Time: 2025-06-22

(4R)-6-BROMO-8-(TRIFLUOROMETHYL)CHROMANE-4-YLAMINE Chemical and Physical Properties

Names and Identifiers

• (4R)-6-BROMO-8-(TRIFLUOROMETHYL)CHROMANE-4-YLAMINE
• 2H-1-Benzopyran-4-amine, 6-bromo-3,4-dihydro-8-(trifluoromethyl)-, (4R)-
• 1259696-98-4
• (R)-6-BROMO-8-(TRIFLUOROMETHYL)CHROMAN-4-AMINE
• Y12690

• Inchi： 1S/C10H9BrF3NO/c11-5-3-6-8(15)1-2-16-9(6)7(4-5)10(12,13)14/h3-4,8H,1-2,15H2/t8-/m1/s1
• InChI Key： JIAGCWGLGNNKFC-MRVPVSSYSA-N
• SMILES： C1OC2=C(C(F)(F)F)C=C(Br)C=C2[C@H](N)C1

Computed Properties

• Exact Mass: 294.98196g/mol
• Monoisotopic Mass: 294.98196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.604±0.06 g/cm3(Predicted)
• Boiling Point: 266.5±40.0 °C(Predicted)
• pka: 8.03±0.20(Predicted)

Additional information on (4R)-6-BROMO-8-(TRIFLUOROMETHYL)CHROMANE-4-YLAMINE

(4R)-6-BROMO-8-(TRIFLUOROMETHYL)CHROMANE-4-YLAMINE (CAS No. 1259696-98-4)

(4R)-6-Bromo-8-(trifluoromethyl)chromane-4-ylamine (CAS No. 1259696-98-4) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of chromanes, which are characterized by a benzopyran skeleton with a variety of substituents. The presence of a bromine atom at the 6-position and a trifluoromethyl group at the 8-position, along with the amino group at the 4-position, imparts distinct chemical and biological properties to this molecule.

The synthesis of (4R)-6-bromo-8-(trifluoromethyl)chromane-4-ylamine typically involves multi-step organic reactions, including the formation of the chromane core, introduction of the bromine and trifluoromethyl groups, and subsequent functionalization to introduce the amino group. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it increasingly accessible for research and development purposes.

In terms of its biological activity, (4R)-6-bromo-8-(trifluoromethyl)chromane-4-ylamine has been investigated for its potential as a lead compound in drug discovery. Studies have shown that this compound exhibits significant activity against various biological targets, including enzymes, receptors, and ion channels. For instance, it has been reported to have potent inhibitory effects on specific kinases, which are key enzymes involved in cellular signaling pathways. This property makes it a promising candidate for the development of therapeutic agents targeting diseases such as cancer and neurodegenerative disorders.

One of the notable applications of (4R)-6-bromo-8-(trifluoromethyl)chromane-4-ylamine is in the field of cancer research. Preclinical studies have demonstrated its ability to inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve modulation of signaling pathways that are dysregulated in cancer cells, leading to cell cycle arrest and apoptosis. These findings have sparked interest in further exploring its potential as an anticancer agent.

Beyond cancer research, (4R)-6-bromo-8-(trifluoromethyl)chromane-4-ylamine has also shown promise in neuropharmacology. It has been found to interact with specific neurotransmitter receptors, such as serotonin and dopamine receptors, which are implicated in various neurological disorders. This interaction could potentially be harnessed to develop novel treatments for conditions such as depression, anxiety, and Parkinson's disease.

The structural versatility of (4R)-6-bromo-8-(trifluoromethyl)chromane-4-ylamine also makes it an attractive scaffold for medicinal chemistry optimization. Researchers can modify various substituents on the chromane core to fine-tune its pharmacological properties, such as potency, selectivity, and bioavailability. This flexibility is crucial for optimizing lead compounds during the drug discovery process.

In addition to its therapeutic potential, (4R)-6-bromo-8-(trifluoromethyl)chromane-4-ylamine has been utilized as a tool compound in biochemical assays and cellular models. Its well-defined structure and known biological activities make it a valuable reagent for studying molecular mechanisms underlying disease processes. For example, it can be used to probe the function of specific enzymes or receptors in vitro or in vivo.

The safety profile of (4R)-6-bromo-8-(trifluoromethyl)chromane-4-ylamine is an important consideration for its use in both research and therapeutic applications. Preclinical toxicity studies have generally shown that this compound is well-tolerated at relevant concentrations. However, ongoing research is necessary to fully characterize its safety profile and identify any potential adverse effects.

In conclusion, (4R)-6-bromo-8-(trifluoromethyl)chromane-4-ylamine (CAS No. 1259696-98-4) is a promising compound with diverse applications in medicinal chemistry and drug discovery. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent or research tool. As research continues to advance our understanding of this compound's properties and mechanisms of action, it holds significant potential to contribute to the treatment of various diseases.